Cas no 2228192-49-0 (1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228192-49-0
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5996013
• PubChem ID: 165720341
• Update Time: 2025-07-28

1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine
• 2228192-49-0
• EN300-1904361
• 1-[2-(5-bromo-2-methylphenyl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C13H18BrN/c1-9-4-5-10(14)8-11(9)12(2,3)13(15)6-7-13/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： SJGISUULFRDJKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228192-49-0)

The compound 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228192-49-0) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate architecture, featuring a cyclopropylamine core linked to a brominated aromatic ring, makes it a valuable candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and metabolic regulation.

In recent years, the demand for specialty chemicals like 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine has surged, driven by advancements in precision medicine and high-throughput screening. The compound's bromine substituent enhances its reactivity, enabling diverse derivatization pathways, which is a hot topic in medicinal chemistry forums. Additionally, its sterically hindered amine group offers intriguing possibilities for modulating enzyme inhibition, a key focus area in drug design.

The synthesis of CAS No. 2228192-49-0 involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling to introduce the 5-bromo-2-methylphenyl moiety. This aligns with the growing trend of green chemistry, where researchers prioritize atom economy and catalytic efficiency. Laboratories worldwide are exploring its structure-activity relationships (SAR) to optimize bioavailability and target specificity, addressing common search queries like "amine-functionalized cyclopropanes in drug development" and "brominated aromatic compounds in pharmacology".

From an industrial perspective, 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine is classified as a high-value intermediate, with applications extending to agrochemicals and functional materials. Its stability under physiological conditions makes it a promising candidate for prodrug formulations, a trending topic in biopharmaceutical innovation. Furthermore, its logP and pKa profiles are frequently analyzed to predict blood-brain barrier permeability, a critical factor for CNS-targeted therapies.

Environmental and safety studies of CAS No. 2228192-49-0 emphasize its compatibility with sustainable manufacturing practices. Regulatory databases highlight its compliance with REACH and FDA guidelines, addressing concerns about chemical safety—a top priority for modern consumers. As the scientific community delves deeper into structure-based drug discovery, this compound's role in fragment-based screening continues to expand, resonating with popular searches like "innovative amine scaffolds for lead optimization".

In conclusion, 1-2-(5-bromo-2-methylphenyl)propan-2-ylcyclopropan-1-amine exemplifies the convergence of chemical ingenuity and therapeutic potential. Its versatility underscores why it remains a focal point in both academic and industrial research, aligning with global trends toward personalized medicine and eco-friendly synthesis. Future studies will likely explore its polypharmacology, further solidifying its relevance in 21st-century chemistry.